![molecular formula C19H25ClN2O3 B6169991 1-[2-(1-aminoethyl)morpholin-4-yl]-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride CAS No. 2418667-50-0](/img/no-structure.png)
1-[2-(1-aminoethyl)morpholin-4-yl]-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride
Overview
Description
“1-[2-(1-aminoethyl)morpholin-4-yl]-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride” is a complex organic compound. It contains a morpholine ring, which is a common feature in many pharmaceuticals and agrochemicals . The compound also contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon that occurs in fossil fuels and is also used in the manufacture of dyes, solvents, and plastics .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex, given the presence of the morpholine and naphthalene rings, as well as the ethanone group. The morpholine ring is a six-membered ring with four carbon atoms and one nitrogen and one oxygen atom . The naphthalene ring is a fused two-ring system with ten carbon atoms .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and functional groups. For example, the presence of the morpholine ring could make the compound more soluble in water, while the naphthalene ring could increase its hydrophobicity .
Mechanism of Action
Safety and Hazards
Future Directions
Future research on this compound could involve exploring its potential uses in fields such as medicine or agriculture, given the prevalence of morpholine rings in these areas . Additionally, studies could be conducted to determine its physical and chemical properties, as well as its safety profile .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 7-methoxynaphthalene with 2-bromoethyl ethyl morpholine followed by reaction with ammonia to form the final product.", "Starting Materials": [ "7-methoxynaphthalene", "2-bromoethyl ethyl morpholine", "ammonia", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "ethanol" ], "Reaction": [ "Step 1: 7-methoxynaphthalene is reacted with sodium hydroxide and diethyl ether to form the sodium salt of 7-methoxynaphthalene.", "Step 2: The sodium salt of 7-methoxynaphthalene is reacted with 2-bromoethyl ethyl morpholine in dichloromethane to form the intermediate product.", "Step 3: The intermediate product is then reacted with ammonia in ethanol to form the final product, 1-[2-(1-aminoethyl)morpholin-4-yl]-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride.", "Step 4: The final product is then purified using hydrochloric acid and diethyl ether to obtain the desired compound in its hydrochloride salt form." ] } | |
CAS RN |
2418667-50-0 |
Product Name |
1-[2-(1-aminoethyl)morpholin-4-yl]-2-(7-methoxynaphthalen-1-yl)ethan-1-one hydrochloride |
Molecular Formula |
C19H25ClN2O3 |
Molecular Weight |
364.9 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
